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Compound of Interest

Compound Name: Antitubercular agent-19

Cat. No.: B15581650

Get Quote

Disclaimer: The specific entity "Antitubercular agent-19" could not be definitively identified in

publicly available scientific literature. Therefore, these application notes and protocols have

been developed using Isoniazid, a primary and extensively studied antitubercular agent, as a

representative example to fulfill the detailed requirements of the request. The methodologies

described herein are based on established analytical techniques for Isoniazid and can be

adapted for other similar small molecule antitubercular agents with appropriate validation.

Introduction
Isoniazid (isonicotinylhydrazide) is a cornerstone of first-line treatment for tuberculosis (TB).

Therapeutic drug monitoring (TDM) and pharmacokinetic studies of Isoniazid are crucial for

optimizing treatment efficacy, minimizing toxicity, and managing drug-drug interactions.

Accurate and precise quantification of Isoniazid in biological matrices such as plasma, serum,

and urine is therefore essential for clinical and research purposes.

This document provides detailed application notes and protocols for the quantification of

Isoniazid in human plasma using High-Performance Liquid Chromatography with tandem mass

spectrometry (HPLC-MS/MS), a highly sensitive and specific method for bioanalysis.
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Quantitative Data Summary
The following tables summarize the typical quantitative performance parameters for a validated

HPLC-MS/MS method for Isoniazid quantification in human plasma.

Table 1: Calibration Curve and Linearity

Parameter Value

Analyte Isoniazid

Internal Standard (IS) Isoniazid-d4

Matrix Human Plasma

Calibration Model Linear, 1/x² weighting

Range (µg/mL) 0.1 - 20.0

Correlation Coefficient (r²) ≥ 0.995

Table 2: Precision and Accuracy

Quality
Control
(QC) Level

Concentrati
on (µg/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Intra-day
Accuracy
(%Bias)

Inter-day
Accuracy
(%Bias)

Lower Limit

of

Quantification

(LLOQ)

0.1 ≤ 15.0 ≤ 15.0 ± 20.0 ± 20.0

Low QC

(LQC)
0.3 ≤ 10.0 ≤ 10.0 ± 15.0 ± 15.0

Medium QC

(MQC)
5.0 ≤ 10.0 ≤ 10.0 ± 15.0 ± 15.0

High QC

(HQC)
15.0 ≤ 10.0 ≤ 10.0 ± 15.0 ± 15.0
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Table 3: Recovery and Matrix Effect

QC Level
Concentration
(µg/mL)

Mean Extraction
Recovery (%)

Mean Matrix Effect
(%)

LQC 0.3 85 - 95 90 - 110

MQC 5.0 85 - 95 90 - 110

HQC 15.0 85 - 95 90 - 110

Experimental Protocols
Materials and Reagents

Isoniazid reference standard (≥ 99% purity)

Isoniazid-d4 (internal standard, IS) (≥ 99% purity)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (ultrapure, 18.2 MΩ·cm)

Human plasma (K2-EDTA as anticoagulant)

Instrumentation
HPLC System: Shimadzu Nexera X2 or equivalent

Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent

Analytical Column: Waters Atlantis HILIC Silica (2.1 x 50 mm, 3 µm) or equivalent

Chromatographic and Mass Spectrometric Conditions
Table 4: HPLC Parameters
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Parameter Condition

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient

90% B (0-0.5 min), 90-10% B (0.5-2.0 min),

10% B (2.0-3.0 min), 10-90% B (3.0-3.1 min),

90% B (3.1-5.0 min)

Flow Rate 0.5 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Table 5: Mass Spectrometer Parameters

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Ion Source Gas 1 50 psi

Ion Source Gas 2 50 psi

Curtain Gas 30 psi

Temperature 500 °C

IonSpray Voltage 5500 V

MRM Transitions
Isoniazid: 138.1 -> 121.1, Isoniazid-d4: 142.1 ->

125.1

Dwell Time 150 ms

Sample Preparation: Protein Precipitation
Label polypropylene tubes for standards, QCs, and unknown samples.

Pipette 50 µL of plasma into the corresponding tubes.
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Add 200 µL of the internal standard working solution (Isoniazid-d4 in acetonitrile).

Vortex mix for 1 minute to precipitate proteins.

Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

Transfer 100 µL of the supernatant to a 96-well plate or HPLC vials.

Inject 5 µL into the HPLC-MS/MS system.

Visualizations
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Sample Preparation

LC-MS/MS Analysis

1. Plasma Sample (50 µL)

2. Add IS in Acetonitrile (200 µL)

3. Vortex Mix (1 min)

4. Centrifuge (10 min)

5. Transfer Supernatant (100 µL)

6. Inject (5 µL)

7. HPLC Separation

8. MS/MS Detection

9. Data Acquisition & Processing

Click to download full resolution via product page

Caption: Workflow for Isoniazid quantification in plasma.
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Method Validation Parameters Acceptance Criteria

Linearity & Range r² ≥ 0.99

Precision %CV ≤ 15% (20% for LLOQ)

Accuracy %Bias ± 15% (± 20% for LLOQ)

Recovery Consistent & Reproducible

Matrix Effect No Endogenous Interference

Stability Stable under test conditions

Click to download full resolution via product page

Caption: Bioanalytical method validation parameters.

To cite this document: BenchChem. [Application Notes & Protocols for the Quantification of
Isoniazid in Biological Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581650/docs#application-notes-protocols-for-the-
quantification-of-isoniazid-in-biological-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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